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Compound of Interest

Calcium 2-hydroxypropanoate
Compound Name:
pentahydrate

Cat. No. B15598811

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Calcium 2-hydroxypropanoate pentahydrate (also known as Calcium Lactate Pentahydrate).
Adherence to these procedures is critical for ensuring laboratory safety and regulatory
compliance.

Summary of Hazards

Calcium 2-hydroxypropanoate pentahydrate is generally considered to be of low hazard.
However, it may cause irritation to the eyes, skin, and respiratory tract.[1] A significant physical
hazard is the potential for the formation of combustible dust concentrations in the air.[2]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling
Calcium 2-hydroxypropanoate pentahydrate.
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Operational Plan for Handling

A systematic approach to handling Calcium 2-hydroxypropanoate pentahydrate is essential
to minimize exposure and ensure safety.
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Workflow for Handling Calcium 2-hydroxypropanoate pentahydrate
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Caption: Safe handling workflow for Calcium 2-hydroxypropanoate pentahydrate.
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Experimental Protocol: Step-by-Step Handling Procedure
e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.
o Put on all required personal protective equipment as outlined in the table above.

o Ensure your work area, such as a chemical fume hood or a bench in a well-ventilated lab,
is clean and uncluttered.

e Handling:

o Carefully weigh or measure the desired amount of Calcium 2-hydroxypropanoate
pentahydrate.

o When transferring the powder, do so gently to minimize the generation of dust.[1][2]
o Keep containers closed when not in use.

e Post-Handling:
o Clean the work area thoroughly after handling is complete.

o Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated place,
away from oxidizing agents.[2][3][6]

o Properly remove and dispose of single-use PPE. Clean reusable PPE according to
manufacturer's instructions.

o Wash your hands thoroughly with soap and water.

Disposal Plan

The disposal of Calcium 2-hydroxypropanoate pentahydrate and its containers must be
conducted in accordance with all applicable local, regional, and national regulations.[1][2]
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Disposal Workflow for Calcium 2-hydroxypropanoate pentahydrate
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Caption: Disposal workflow for Calcium 2-hydroxypropanoate pentahydrate.

Experimental Protocol: Step-by-Step Disposal Procedure

o Waste Collection:
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o Collect waste Calcium 2-hydroxypropanoate pentahydrate and any contaminated
disposable materials (e.g., weigh paper, contaminated paper towels).

o Place the waste in a clearly labeled, sealed container.

o Waste Classification:

o As the waste generator, you are responsible for determining if the waste is hazardous.[1]

[2]

o Consult your institution's environmental health and safety (EHS) office and local, regional,
and national hazardous waste regulations to ensure complete and accurate classification.

[11[2]
e Disposal:

o If classified as non-hazardous: The material can typically be disposed of as normal solid
waste, though some regulations may permit landfilling or incineration.[7] Always confirm
with your local waste disposal regulations.

o If classified as hazardous: Arrange for disposal through a licensed hazardous waste
disposal contractor.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes. Get medical attention if irritation develops or persists.[1]

 Inhalation: Remove from exposure and move to fresh air immediately. If symptoms occur,
seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. Drink plenty of water.[4] Seek medical attention.[1][2][4]

o Spills: For small spills, sweep or vacuum up the material and place it into a suitable, labeled
container for disposal.[1] Avoid generating dust.[1][2][4][6] Ensure adequate ventilation. For
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large spills, evacuate the area and contact your institution's EHS office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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